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Compound of Interest

Compound Name: 1,5-Octadiene

Cat. No.: B8347438

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This guide provides essential, immediate safety and
logistical information for the use of 1,5-Octadiene, a flammable and potentially hazardous
unsaturated hydrocarbon. Adherence to these protocols is critical for ensuring a safe laboratory
environment.

Note on Data: Specific quantitative safety data for 1,5-Octadiene (CAS 1002-34-2) is not
readily available. The following data is for its close isomer, 1,5-Cyclooctadiene (CAS 111-78-4),
and should be used as a conservative proxy for safety planning.

Quantitative Safety Data
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Property Value Source
Molecular Formula CsHaa [1112]
Molecular Weight 110.20 g/mol [1][2]
Flash Point 95 °F (35 °C) [3]
Boiling Point 151 °C (303.8 °F) [4]
Melting Point -69.5 °C (-93.1 °F) [4]
Vapor Pressure 6.5 hPa @ 20 °C [4]
NFPA 704 Rating (for 1,5- Health: 2, Flammaubility: 3, 3]
Cyclooctadiene) Instability: O

Not established for 1,5-
Octadiene or 1,5-
) o Cyclooctadiene. General
Occupational Exposure Limits ] 516171181
precautions for flammable and
irritant chemicals should be

followed.

Essential Personal Protective Equipment (PPE)

When handling 1,5-Octadiene, a comprehensive suite of personal protective equipment is
mandatory to prevent exposure through inhalation, skin contact, and eye contact.

o Eye Protection: Chemical safety goggles are required. In situations with a higher risk of
splashing, a face shield should be worn in addition to goggles.

o Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be worn.
Inspect gloves for any signs of degradation or perforation before use.

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood. If engineering controls are insufficient to maintain exposure below
acceptable levels, a NIOSH-approved respirator with an organic vapor cartridge is
necessary.
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» Protective Clothing: A flame-retardant lab coat or chemical-resistant apron should be worn
over personal clothing. In cases of significant potential for splashing, a full chemical-resistant
suit may be required. Closed-toe shoes are mandatory.

Procedural Guidance for Handling and Storage
Handling:

o Preparation: Before handling, ensure that a safety shower and eyewash station are readily
accessible and have been recently tested.

o Ventilation: All handling of 1,5-Octadiene must be performed in a well-ventilated area, such
as a certified chemical fume hood, to minimize the inhalation of vapors.

« Ignition Sources: 1,5-Octadiene is highly flammable. All potential ignition sources, including
open flames, hot surfaces, and sparks, must be strictly excluded from the handling area.

e Grounding and Bonding: To prevent the buildup of static electricity, which can serve as an
ignition source, all metal containers and transfer equipment must be properly grounded and
bonded.

» Transfer: Use only spark-proof tools when transferring 1,5-Octadiene.
Storage:
o Container: Store in a tightly sealed, properly labeled container.

e Location: The storage area should be cool, dry, and well-ventilated, away from direct sunlight
and sources of heat or ignition.

e Incompatibilities: Store 1,5-Octadiene separately from strong oxidizing agents.
Emergency and Disposal Protocols
Emergency Procedures:

e Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.
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» Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water. If irritation persists, seek medical attention.

« Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.

« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

o Spills: In the event of a spill, evacuate the area and eliminate all ignition sources. Absorb the
spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for
disposal.

Disposal Plan: 1,5-Octadiene and any contaminated materials must be disposed of as
hazardous waste. Follow all local, state, and federal regulations for hazardous waste disposal.
Do not dispose of it down the drain or in the regular trash.

Workflow for Handling 1,5-Octadiene
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Workflow for Handling 1,5-Octadiene
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Caption: A logical workflow for the safe handling of 1,5-Octadiene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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